N,N'-diallyl-1,4-cyclohexanedicarboxamide

• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol
• IUPAC Name: 1-N,4-N-bis(prop-2-enyl)cyclohexane-1,4-dicarboxamide
• InChI: InChI=1S/C14H22N2O2/c1-3-9-15-13(17)11-5-7-12(8-6-11)14(18)16-10-4-2/h3-4,11-12H,1-2,5-10H2,(H,15,17)(H,16,18)
• InChI Key: AEJQXXKRRSAFAC-UHFFFAOYSA-N
• SMILES: C=CCNC(=O)C1CCC(CC1)C(=O)NCC=C
• solubility: 37.6 [ug/mL]

Description

N,N'-diallyl-1,4-cyclohexanedicarboxamide (DACC) is a chemical compound that has gained significant attention in recent years due to its potential applications in various fields such as medicine, agriculture, and industry. DACC is a derivative of cyclohexanediamine, which is a widely used compound in the chemical industry.

Mechanism of Action

The mechanism of action of N,N'-diallyl-1,4-cyclohexanedicarboxamide is not fully understood. However, it is believed that N,N'-diallyl-1,4-cyclohexanedicarboxamide exerts its antimicrobial and anticancer properties by disrupting the cell membrane and inducing apoptosis in cells. In plants, N,N'-diallyl-1,4-cyclohexanedicarboxamide is believed to enhance the growth of plants by stimulating the production of plant hormones.
Biochemical and Physiological Effects:
N,N'-diallyl-1,4-cyclohexanedicarboxamide has been found to have minimal toxicity in vitro and in vivo studies. However, further studies are needed to determine its long-term effects on human health. N,N'-diallyl-1,4-cyclohexanedicarboxamide has been found to exhibit antimicrobial and anticancer properties, making it a potential candidate for the development of new antibiotics and anticancer drugs. In plants, N,N'-diallyl-1,4-cyclohexanedicarboxamide has been found to enhance the growth of plants and increase their resistance to diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N,N'-diallyl-1,4-cyclohexanedicarboxamide in lab experiments is its low toxicity, which makes it safer to handle compared to other chemical compounds. However, one limitation of using N,N'-diallyl-1,4-cyclohexanedicarboxamide is its low solubility in water, which may affect its efficacy in certain experiments.

Future Directions

There are several future directions for the research on N,N'-diallyl-1,4-cyclohexanedicarboxamide. One direction is to further investigate its antimicrobial and anticancer properties and develop new antibiotics and anticancer drugs based on N,N'-diallyl-1,4-cyclohexanedicarboxamide. Another direction is to explore its potential applications in agriculture, such as its use as a plant growth enhancer. Additionally, further studies are needed to determine the long-term effects of N,N'-diallyl-1,4-cyclohexanedicarboxamide on human health.

Synthesis Methods

The synthesis of N,N'-diallyl-1,4-cyclohexanedicarboxamide involves the reaction between N,N'-diallyl-cyclohexanediamine and succinic anhydride. The reaction takes place in the presence of a catalyst such as pyridine or triethylamine. The product is then purified using column chromatography to obtain pure N,N'-diallyl-1,4-cyclohexanedicarboxamide. The yield of N,N'-diallyl-1,4-cyclohexanedicarboxamide synthesis is around 70-80%.

Scientific Research Applications

N,N'-diallyl-1,4-cyclohexanedicarboxamide has been extensively studied for its potential applications in various fields. In medicine, N,N'-diallyl-1,4-cyclohexanedicarboxamide has been found to exhibit antimicrobial properties, making it a potential candidate for the development of new antibiotics. N,N'-diallyl-1,4-cyclohexanedicarboxamide has also been studied for its anticancer properties, as it has been found to induce apoptosis in cancer cells. In agriculture, N,N'-diallyl-1,4-cyclohexanedicarboxamide has been found to enhance the growth of plants and increase their resistance to diseases. In industry, N,N'-diallyl-1,4-cyclohexanedicarboxamide has been used as a crosslinking agent for the production of polymers.